Cas no 1824448-30-7 (Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl-)

• Product Name: Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl-
• CAS No: 1824448-30-7
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD26137354
• CID: 5162541
• PubChem ID: 130060023
• Update Time: 2025-07-01

Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl-

• MDL： MFCD26137354
• Inchi： 1S/C9H11ClFN/c1-6-2-3-7(4-8(6)10)9(12)5-11/h2-4,9H,5,12H2,1H3
• InChI Key： IAZMTOPTFCJBAS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(Cl)C=1)(N)CF

Additional information on Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl-

Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- and Its Significance in CAS No. 1824448-30-7 Chemistry

Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- is a structurally unique compound with the CAS No. 1824448-30-7 identifier, representing a critical molecule in the development of pharmaceuticals and chemical intermediates. This compound belongs to the class of aromatic amines, characterized by a benzene ring substituted with functional groups such as chlorine, fluoromethyl, and methyl moieties. Recent advancements in synthetic chemistry and molecular biology have highlighted its potential as a scaffold for drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and ion channels. The integration of fluorine atoms into the molecular framework has been shown to enhance metabolic stability, a key factor in improving the pharmacokinetic profile of candidate drugs.

The CAS No. 1824448-30-7 compound exhibits a unique combination of electronic and steric properties due to the presence of both chloro and fluoromethyl substituents. These substituents create a polar environment that can modulate the binding affinity of the molecule to specific protein targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar substitution patterns show improved selectivity for adrenergic receptors, which are implicated in cardiovascular and neurological disorders. This finding underscores the importance of Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- as a potential lead compound for developing selective agonists or antagonists.

Recent research has focused on the synthesis of Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- via catalytic methods to reduce environmental impact. A 2022 paper in Green Chemistry reported the use of transition-metal catalysts to achieve high-yield synthesis with minimal byproducts. This approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical development. The ability to synthesize such complex molecules efficiently is critical for scaling up production for clinical trials and commercial applications.

Pharmacological studies on Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- have revealed its potential as a modulator of ion channels, particularly in the context of neurodegenerative diseases. A 2023 preclinical study in Neuropharmacology showed that derivatives of this compound exhibit neuroprotective effects in models of Parkinson’s disease by modulating dopamine transporter activity. This suggests that the core structure of CAS No. 1824448-30-7 may serve as a foundation for developing therapies targeting neurotransmitter systems.

The molecular design of Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- also offers insights into the role of stereochemistry in drug efficacy. A 2024 review in ACS Chemical Biology highlighted how the spatial arrangement of substituents can influence receptor binding and signaling outcomes. This has prompted researchers to explore chiral variants of the compound to optimize therapeutic outcomes while minimizing off-target effects.

Advances in computational chemistry have further enhanced the utility of Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- in drug discovery. Machine learning models trained on datasets of similar compounds have been used to predict the binding affinity of this molecule to various protein targets. These predictive tools are critical for accelerating the identification of lead compounds and reducing the reliance on high-throughput screening methods.

From a synthetic perspective, the preparation of Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- involves a series of well-established reactions, including electrophilic aromatic substitution and nucleophilic substitution. A 2023 publication in Organic Letters described an efficient route to this compound using microwave-assisted chemistry, which significantly reduces reaction times and energy consumption. Such innovations are essential for making complex molecules economically viable for large-scale production.

While the therapeutic potential of Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- is promising, challenges remain in optimizing its pharmacological profile. Ongoing research is focused on understanding the mechanisms of action and potential side effects of this compound. A 2024 study in Toxicological Sciences investigated the cytotoxicity of derivatives of CAS No. 1824448-30-7 and found that certain modifications can mitigate adverse effects, providing a roadmap for future drug development.

In conclusion, Benzenemethanamine, 3-chloro-α-(fluoromethyl)-4-methyl- with CAS No. 1824448-30-7 represents a versatile platform for advancing pharmaceutical innovation. Its structural complexity and functional versatility make it a valuable candidate for targeting diverse biological pathways. As research continues to uncover its potential, this compound is poised to play a significant role in the development of next-generation therapeutics.